Cas no 67048-61-7 (4,5-Isothiazoledicarboxylic acid, 3-methyl-)
67048-61-7 structure
Product Name:4,5-Isothiazoledicarboxylic acid, 3-methyl-
CAS No:67048-61-7
MF:C6H5NO4S
MW:187.173200368881
CID:1713681
PubChem ID:12437441
Update Time:2025-04-21
4,5-Isothiazoledicarboxylic acid, 3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 4,5-Isothiazoledicarboxylic acid, 3-methyl-
- 3-Methylisothiazole-4,5-dicarboxylic acid
- 67048-61-7
-
- Inchi: 1S/C6H5NO4S/c1-2-3(5(8)9)4(6(10)11)12-7-2/h1H3,(H,8,9)(H,10,11)
- InChI Key: XBBBUMLSXVQCFE-UHFFFAOYSA-N
- SMILES: S1C(C(=O)O)=C(C(=O)O)C(C)=N1
Computed Properties
- Exact Mass: 186.99395
- Monoisotopic Mass: 186.99392881g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 116Ų
Experimental Properties
- PSA: 87.49
4,5-Isothiazoledicarboxylic acid, 3-methyl- Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
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Yunxia Yuan,Shufang Wu,Fan Shu,Zhihong Liu Chem. Commun., 2014,50, 1095-1097
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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